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Compound of Interest

Compound Name: 3',4'-Dimethoxyflavone

Cat. No.: B191118 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides comprehensive, procedural guidance for the safe handling and

disposal of 3',4'-Dimethoxyflavone, ensuring the safety of personnel and compliance with

environmental regulations. As a substance classified with acute oral toxicity, stringent

adherence to these protocols is imperative.

Key Hazard and Safety Data
Proper disposal planning begins with a clear understanding of the hazards involved. The

following table summarizes the critical safety data for 3',4'-Dimethoxyflavone.
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Hazard Identification Specification

GHS Pictogram GHS06 Skull and Crossbones

Signal Word Danger

GHS Hazard Statement H301: Toxic if swallowed

UN Number UN 2811[1]

Proper Shipping Name Toxic solid, organic, n.o.s.[1][2][3]

Hazard Class 6.1 (Toxic Substances)[1]

Packing Group III[1]

Storage Class

6.1C: Combustible, acute toxic Cat. 3 / toxic

compounds or compounds which cause chronic

effects

Disposal Precaution
P501: Dispose of contents/container to an

approved waste disposal plant

Detailed Disposal Protocol
The disposal of 3',4'-Dimethoxyflavone must be managed as hazardous waste. Under no

circumstances should this chemical be disposed of down the drain or in regular trash[4][5].

Evaporation is not an acceptable disposal method[5][6].

Personal Protective Equipment (PPE)
Before handling, ensure the following PPE is worn:

Gloves: Chemical-resistant gloves (e.g., nitrile) must be worn. Inspect gloves prior to use

and use proper removal technique to avoid skin contact[7].

Eye Protection: Wear tightly fitting safety goggles or chemical safety glasses[8].

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin exposure.
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Respiratory Protection: If there is a risk of dust formation, use a NIOSH/MSHA or European

Standard EN 149 approved respirator[9].

Waste Segregation and Collection
Solid Waste:

Place pure 3',4'-Dimethoxyflavone waste directly into a dedicated, properly labeled

hazardous waste container[4].

This container must be made of a compatible material, be in good condition, and have a

tightly sealing lid[4].

Contaminated Materials:

Items heavily contaminated with 3',4'-Dimethoxyflavone, such as paper towels, gloves,

and spill absorbents, must also be disposed of as hazardous waste[4].

Seal these materials in a sturdy plastic container or double-bag them in clear poly bags,

sealed with tape[4].

Labeling and Storage
Labeling: Affix a hazardous waste label to the container. The label must clearly state

"Hazardous Waste" and identify the contents as "3',4'-Dimethoxyflavone".

Storage: Store the sealed and labeled waste container in a designated Satellite

Accumulation Area (SAA) within the laboratory[6]. This area must be away from drains and

incompatible materials. The container must remain closed at all times except when adding

waste.

Arranging for Disposal
Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal company to arrange for pickup and final disposal.

Follow all institutional, local, regional, and national regulations for hazardous waste

disposal[10].
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Empty Container Disposal
An empty container that held 3',4'-Dimethoxyflavone is still considered hazardous. It must be

triple-rinsed with a suitable solvent. The rinsate must be collected and disposed of as

hazardous chemical waste[11]. Once decontaminated, deface the original label and dispose of

the container according to your institution's guidelines[11].

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of 3',4'-
Dimethoxyflavone and associated waste.
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Caption: Workflow for the safe disposal of 3',4'-Dimethoxyflavone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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